Cas no 71001-54-2 (5-bromo-3-hydroxy-2-methylpyran-4-one)

• Product Name: 5-bromo-3-hydroxy-2-methylpyran-4-one
• CAS No: 71001-54-2
• MF: C₆H₅BrO₃
• MW: 205.006101369858
• CID: 975942
• PubChem ID: 336048
• Update Time: 2025-04-19

5-bromo-3-hydroxy-2-methylpyran-4-one Chemical and Physical Properties

Names and Identifiers

• 5-bromo-3-hydroxy-2-methylpyran-4-one
• 5-bromo-3-hydroxy-2-methyl-pyran-4-one
• 5-bromomaltol
• AC1L7IS7
• NSC349010
• DTXSID50319659
• NSC-349010
• 71001-54-2
• DS-001534

• Inchi： 1S/C6H5BrO3/c1-3-5(8)6(9)4(7)2-10-3/h2,8H,1H3
• InChI Key： MJKCAYIABMSMHF-UHFFFAOYSA-N
• SMILES： BrC1=COC(C)=C(C1=O)O

Computed Properties

• Exact Mass: 203.94215
• Monoisotopic Mass: 203.94221g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53
• LogP: 1.41630

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyranones and derivatives